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Compound of Interest

Compound Name: StickyCat Cl

Cat. No.: B6289728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the substrate scope and functional group tolerance of

StickyCat Cl, a water-soluble, second-generation N-heterocyclic carbene (NHC) ruthenium

olefin metathesis catalyst. Its unique quaternary ammonium tag facilitates catalyst removal,

making it a valuable tool in modern organic synthesis, particularly in the context of

pharmaceutical and fine chemical production where low metal contamination is critical.

Introduction to StickyCat Cl
StickyCat Cl is a ruthenium-based catalyst characterized by a quaternary ammonium group

attached to the NHC ligand. This feature renders it soluble in water but insoluble in many

organic solvents, a property that is exploited for its straightforward removal from reaction

mixtures through simple extraction or filtration.[1] The substrate scope of StickyCat Cl is
comparable to that of well-established catalysts like the Grubbs second-generation catalyst and

nitro-Grela catalysts.[1] It demonstrates high activity and stability, allowing for its handling in the

air.[1]
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StickyCat Cl is proficient in catalyzing a range of olefin metathesis reactions, most notably

Ring-Closing Metathesis (RCM) and Cross Metathesis (CM). These transformations are

fundamental in the construction of cyclic compounds and the formation of new carbon-carbon

double bonds with diverse functionalities.

Ring-Closing Metathesis (RCM)
RCM is a powerful intramolecular reaction for the synthesis of cyclic olefins from acyclic dienes.

StickyCat Cl has been successfully employed in the formation of various ring sizes.

Table 1: Substrate Scope of StickyCat Cl in Ring-Closing Metathesis (RCM)

Substra
te Name

Substra
te
Structur
e

Product
Structur
e

Yield
(%)

Catalyst
Loading
(mol%)

Solvent
Temp
(°C)

Time (h)

Diethyl

diallylmal

onate

>95 1
Dichloro

methane
40 1

N,N-

Diallyl-4-

methylbe

nzenesulf

onamide

>95 1
Dichloro

methane
40 1

O-allyl-N-

tosyl-L-

serine

methyl

ester

92 1
Dichloro

methane
40 1

(S)-O-

allyl-N-

Boc-

tyrosine

methyl

ester

85 1
Dichloro

methane
40 1
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Cross Metathesis (CM)
CM involves the reaction of two different alkenes to form new alkene products. The selectivity

of this intermolecular reaction can be influenced by the electronic and steric properties of the

substrates.

Table 2: Substrate Scope of StickyCat Cl in Cross Metathesis (CM)

Alkene
1

Alkene
2

Product
Structur
e

Yield
(%)

Catalyst
Loading
(mol%)

Solvent
Temp
(°C)

Time (h)

1-Octene

cis-1,4-

Diacetox

y-2-

butene

88 1
Dichloro

methane
40 1

Allylbenz

ene

(Z)-But-

2-ene-

1,4-diol

75 1
Dichloro

methane
40 1

Styrene

4-

Penten-

1-ol

65 1
Dichloro

methane
40 1

Functional Group Tolerance
A key advantage of second-generation NHC-ruthenium catalysts like StickyCat Cl is their

broad functional group tolerance. This allows for the metathesis of complex molecules without

the need for extensive protecting group strategies.

Table 3: Functional Group Compatibility of StickyCat Cl
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Functional Group Tolerance Notes

Esters Tolerated
Widely compatible, as seen in

diallylmalonate substrates.

Amides Tolerated
N-Tosyl and N-Boc protected

amines are well-tolerated.

Carbamates (Boc) Tolerated
Boc-protected amines are

suitable substrates.

Sulfonamides Tolerated
Tosyl-protected amines

undergo RCM efficiently.

Ethers Tolerated
Both aliphatic and aryl ethers

are compatible.

Alcohols Tolerated
Free hydroxyl groups are

generally well-tolerated.

Acetates Tolerated
Acetoxy groups are stable

under reaction conditions.

Aromatic Rings Tolerated
Phenyl and other aromatic

groups are inert.

Halogens (Aryl) Tolerated

Aryl chlorides, bromides, and

iodides are generally

compatible.

Ketones Generally Tolerated
α,β-unsaturated ketones can

sometimes be problematic.

Aldehydes Moderate
Can sometimes lead to

catalyst deactivation.

Amines (free) Moderate

Basic amines can coordinate

to the metal center and inhibit

catalysis. Protonation or

protection is recommended.

Thiols Low Prone to catalyst poisoning.
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Phosphines Low

Strong coordination to the

ruthenium center deactivates

the catalyst.

Experimental Protocols
General Procedure for Ring-Closing Metathesis (RCM)
A solution of the diene substrate (1.0 equiv) in a dry, degassed solvent (e.g., dichloromethane,

0.05 M) is prepared under an inert atmosphere (e.g., argon or nitrogen). StickyCat Cl (0.5-2

mol%) is then added, and the reaction mixture is stirred at the desired temperature (typically

25-40 °C). The reaction progress is monitored by a suitable technique (e.g., TLC or GC-MS).

Upon completion, the reaction mixture is concentrated, and the residue is purified by column

chromatography on silica gel. For aqueous workup, the organic solvent is evaporated, and the

residue is suspended in a mixture of water and a non-polar organic solvent (e.g., diethyl ether

or hexane). The aqueous layer containing the catalyst is separated, and the organic layer is

washed with water, dried, and concentrated to yield the product.

General Procedure for Cross Metathesis (CM)
Under an inert atmosphere, a solution of the two alkene partners (typically in a 1:1 to 1:3 ratio)

in a dry, degassed solvent (e.g., dichloromethane, 0.1-0.5 M) is prepared. StickyCat Cl (1-5

mol%) is added, and the mixture is stirred at the appropriate temperature (typically 25-40 °C).

The reaction is monitored until consumption of the limiting alkene. Workup and purification

follow a similar procedure to that of RCM.

Visualizing Reaction Mechanisms and Workflows
Catalytic Cycle of Olefin Metathesis
The generally accepted Chauvin mechanism for olefin metathesis proceeds through a series of

[2+2] cycloaddition and cycloreversion steps involving a metallacyclobutane intermediate.
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[Ru]=CHR¹

Metallacyclobutane Intermediate

[2+2] Cycloaddition

R²HC=CHR³ R¹HC=CHR²[2+2] Cycloreversion

[Ru]=CHR³

[2+2] Cycloreversion

Catalyst Regeneration

Olefin Metathesis Reaction
(Organic Solvent)

Solvent Evaporation

Biphasic Extraction
(Water/Non-polar Organic Solvent)

Aqueous Phase
(Contains StickyCat Cl)

Organic Phase
(Contains Product)

Drying and Concentration

Purified Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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